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Compound of Interest

Compound Name:
Ethylene glycol monohexadecyl

ether

Cat. No.: B7797859 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals working with Ethylene glycol monohexadecyl
ether (CAS No. 2136-71-2). The following procedures are designed to ensure safe handling,

storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Classification
Ethylene glycol monohexadecyl ether is classified as a hazardous substance. The primary

hazards are summarized in the table below.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity,

Single Exposure (Respiratory)
Category 3

H335: May cause respiratory

irritation.

Signal Word: Warning
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Pictograms:
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Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to prevent exposure. The required PPE for

handling Ethylene glycol monohexadecyl ether is detailed below.[1]

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection
Wear protective gloves (e.g., neoprene), a lab

coat or overalls, and if necessary, a PVC apron.

Respiratory Protection

Use only in a well-ventilated area or outdoors.

Avoid breathing dust, fume, gas, mist, vapors, or

spray. If ventilation is inadequate, use a NIOSH-

certified respirator.

Hand Protection

Chemical-resistant gloves must be worn.

Replace contaminated gloves promptly and

wash hands thoroughly after handling.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps to ensure the safe handling of Ethylene glycol monohexadecyl
ether from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.

Before starting, confirm all necessary PPE is available and in good condition.
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Keep containers securely sealed when not in use.[2]

2. Handling the Chemical:

Avoid all personal contact, including inhalation of vapors or dust.[2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling.[1][2]

Avoid physical damage to containers.[2]

3. Storage:

Store in a locked, cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Keep containers tightly closed to prevent contamination and leakage.[2]

The following diagram illustrates the standard workflow for handling Ethylene glycol
monohexadecyl ether.
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Caption: Workflow for Safe Handling of Ethylene Glycol Monohexadecyl Ether.

Emergency and First Aid Procedures
Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.[1]

If on Skin

Take off contaminated clothing immediately.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for disposal.[2]

Clean the spill area thoroughly with soap and water.

Disposal Plan:

Dispose of contents and container in accordance with local, state, and federal regulations.[1]
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Do not pour waste down the drain or into sewer systems.[3]

Used glycol may be considered hazardous waste and require specialized disposal

procedures.[3] Contact your institution's environmental health and safety department for

specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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